Cas no 2680819-42-3 (1-Acetyl-4,5-dihydroxypiperidine-3-carboxylic acid)

• Product Name: 1-Acetyl-4,5-dihydroxypiperidine-3-carboxylic acid
• CAS No: 2680819-42-3
• MF: C₈H₁₃NO₅
• MW: 203.192522764206
• CID: 5650064
• PubChem ID: 165918520
• Update Time: 2025-10-05

1-Acetyl-4,5-dihydroxypiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680819-42-3
• EN300-28272484
• 1-acetyl-4,5-dihydroxypiperidine-3-carboxylic acid
• 1-Acetyl-4,5-dihydroxypiperidine-3-carboxylic acid

• Inchi： 1S/C8H13NO5/c1-4(10)9-2-5(8(13)14)7(12)6(11)3-9/h5-7,11-12H,2-3H2,1H3,(H,13,14)
• InChI Key： VPNKSPWENSGAQM-UHFFFAOYSA-N
• SMILES： OC1C(CN(C(C)=O)CC1C(=O)O)O

Computed Properties

• Exact Mass: 203.07937252g/mol
• Monoisotopic Mass: 203.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 98.1Ų

Additional information on 1-Acetyl-4,5-dihydroxypiperidine-3-carboxylic acid

Comprehensive Overview of 1-Acetyl-4,5-dihydroxypiperidine-3-carboxylic acid (CAS No. 2680819-42-3)

1-Acetyl-4,5-dihydroxypiperidine-3-carboxylic acid (CAS No. 2680819-42-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This piperidine derivative features acetyl and carboxylic acid functional groups, along with hydroxyl substitutions, making it a versatile intermediate for drug discovery and synthesis. Researchers are particularly interested in its role as a building block for bioactive molecules, given its ability to modulate biological pathways.

The compound's CAS No. 2680819-42-3 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in modern medicinal chemistry. Its structure combines a piperidine ring with multiple oxygen-containing groups, which may contribute to its solubility and reactivity. Recent studies highlight its potential in designing enzyme inhibitors or glycomimetics, aligning with trends in targeted therapy development. Users often inquire about its synthesis methods, stability under physiological conditions, and commercial availability, indicating strong industrial interest.

From a synthetic perspective, 1-Acetyl-4,5-dihydroxypiperidine-3-carboxylic acid serves as a precursor for chiral auxiliaries and peptide mimetics. Its hydroxyl groups enable selective derivatization, a feature exploited in asymmetric catalysis. Laboratories optimizing green chemistry protocols have explored eco-friendly routes to produce this compound, addressing sustainability concerns. Analytical techniques like HPLC and NMR spectroscopy are critical for characterizing its purity, a common query among quality control professionals.

The rise of computational chemistry tools has further propelled interest in CAS No. 2680819-42-3. Molecular docking simulations suggest its utility in drug-receptor interactions, particularly for targets involving carbohydrate recognition domains. This aligns with current searches for small molecule modulators of protein-protein interactions. Additionally, its potential as a metabolite analog in metabolic engineering projects resonates with biotechnology advancements.

In regulatory contexts, the compound's safety data and handling guidelines are frequently requested, underscoring the importance of transparent documentation. While not classified as hazardous, proper storage conditions (e.g., moisture control) are emphasized due to its polar functional groups. Suppliers often highlight its batch-to-batch consistency, a key factor for reproducibility in research.

Emerging applications include its use in glycobiology studies, where its structural similarity to sugar derivatives aids in probing glycosylation mechanisms. This connects to trending topics like precision medicine and biomarker discovery. The compound's logP and pKa values, often searched alongside its CAS number, provide insights into its pharmacokinetic behavior—a consideration for drug formulation scientists.

Future directions for 1-Acetyl-4,5-dihydroxypiperidine-3-carboxylic acid may involve nanocarrier functionalization or prodrug development, areas gaining traction in nanomedicine. Its compatibility with click chemistry reactions also positions it as a candidate for modular drug design platforms. As patent filings referencing this compound increase, its commercial and scientific footprint is expected to expand significantly.